Cas no 85169-22-8 (2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate)

2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate structure
85169-22-8 structure
Product Name:2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate
CAS No:85169-22-8
MF:C10H11BrN2O5
MW:319.108741998672
CID:889179
PubChem ID:3020479
Update Time:2025-04-19

2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-methoxyethyl 4-amino-3-bromo-5-nitrobenzoate
    • EINECS 285-964-2
    • NS00038830
    • DTXSID70234335
    • 85169-22-8
    • Inchi: 1S/C10H11BrN2O5/c1-17-2-3-18-10(14)6-4-7(11)9(12)8(5-6)13(15)16/h4-5H,2-3,12H2,1H3
    • InChI Key: VSZRJUOHUCALQG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OCCOC)=CC(=C1N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 317.985134
  • Monoisotopic Mass: 317.985134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 2

Experimental Properties

  • Density: 1.619
  • Boiling Point: 419°C at 760 mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.601
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